Cas no 125070-38-4 (1H,1H,2H,3H,3H-Perfluoroheptane-1,2-diol)

1H,1H,2H,3H,3H-Perfluoroheptane-1,2-diol Properties

Names and Identifiers

• 1,2-Heptanediol,4,4,5,5,6,6,7,7,7-nonafluoro-
• 4,4,5,5,6,6,7,7,7-NONAFLUOROHEPTANE-1,2-DIOL
• PC4785
• 1H,1H,2H,3H,3H-Perfluoroheptane-1,2-diol
• 4,4,5,5,6,6,7,7,7-Nonafluoro-1,2-heptanediol
• 4,4,5,5,6,6,7,7,7-NONAFLUOROHEPTANE-1,2-DIOL 97%
• DTXSID10382147
• 125070-38-4
• FAQXMAJQQVDRQM-UHFFFAOYSA-N
• 3-(Perfluoro-2-butyl)propane-1,2-diol
• NS00109156
• SCHEMBL5353296
• 1,2-Heptanediol, 4,4,5,5,6,6,7,7,7-nonafluoro-
• MFCD03424478
• CS-0338282
• AKOS015912176
• 1H,1H,2H,3H,3H-PERFLUOROHEPTANE-1,2-DIOL
• 4,4,5,5,6,6,7,7,7-nonafluoroheptane-1,2-diol
• DB-228928
• +Expand

• InChIKey： FAQXMAJQQVDRQM-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7F9O2/c8-4(9,1-3(18)2-17)5(10,11)6(12,13)7(14,15)16/h3,17-18H,1-2H2
• SMILES： OCC(CC(C(C(C(F)(F)F)(F)F)(F)F)(F)F)O

Computed Properties

• Exact Mass: 294.03000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 5
• Monoisotopic Mass: 294.03023292g/mol
• Heavy Atom Count: 18
• Complexity: 285
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 2.19790
• PSA: 40.46000
• Refractive Index: 1.333
• Boiling Point: 178.4±40.0 ºC (760 Torr),
• Vapor Pressure: 0.3±0.7 mmHg at 25°C
• Flash Point: 61.7±27.3 ºC,
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• Density: 1.558±0.06 g/cm3 (20 ºC 760 Torr),